Calcium iodide

• IUPAC Name: calcium;diiodide
• InChI: InChI=1S/Ca.2HI/h;2*1H/q+2;;/p-2
• InChI Key: UNMYWSMUMWPJLR-UHFFFAOYSA-L
• Canonical SMILES: [Ca+2].[I-].[I-]
• Molecular Formula: CaI2
• DSSTOX Substance ID: DTXSID2064945
• Molecular Weight: 293.89 g/mol
• CAS No.: 10102-68-8

Description

Calcium iodide is an inorganic compound with the chemical formula CaI₂. It is an ionic compound composed of calcium and iodine. This colorless, deliquescent solid is highly soluble in water and exhibits properties similar to other calcium halides, such as calcium chloride. This compound is used in various applications, including photography and as a source of iodine in animal feed .

Mechanism of Action

Target of Action

Calcium iodide (CaI2) is an ionic compound of calcium and iodine . It doesn’t have a specific biological target in the body. Calcium is essential for muscle function, nerve transmission, intracellular signaling, and hormonal secretion . Iodine, on the other hand, is a key component of thyroid hormones, which regulate metabolic processes in the body .

Mode of Action

The mode of action of this compound primarily involves the dissociation of the compound into calcium and iodide ions in solution . These ions can then participate in various biochemical reactions. For instance, iodide ions can be actively transported into the thyroid gland, where they are used in the synthesis of thyroid hormones .

Biochemical Pathways

Calcium and iodide ions, once dissociated from this compound, can influence several biochemical pathways. Calcium ions are involved in signal transduction pathways, and they regulate a wide array of physiological processes, including muscle contraction and neurotransmitter release . Iodide ions, on the other hand, are crucial for the synthesis of thyroid hormones, which regulate metabolic processes in the body .

Pharmacokinetics

The pharmacokinetics of this compound involves its absorption, distribution, metabolism, and excretion (ADME). When ingested, this compound dissolves in the gastrointestinal tract and dissociates into calcium and iodide ions . These ions are then absorbed into the bloodstream. The distribution of these ions in the body depends on various factors, including the presence of specific transporters and the physiological needs of different tissues The excretion of these ions occurs mainly through the kidneys .

Result of Action

The primary result of this compound’s action in the body is the provision of calcium and iodide ions. These ions play vital roles in various physiological processes. Calcium ions are crucial for bone health, muscle function, and nerve transmission . Iodide ions are essential for the synthesis of thyroid hormones, which regulate the body’s metabolism .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the presence of other ions in the body can affect the dissociation of this compound and the subsequent absorption of calcium and iodide ions . Additionally, the pH of the body’s fluids can influence the solubility and ionization of this compound . The body’s physiological state, such as the levels of thyroid hormones, can also affect the uptake and utilization of iodide ions .

Biochemical Analysis

Biochemical Properties

Calcium iodide plays a role in various biochemical reactions. It can be formed by treating calcium carbonate, calcium oxide, or calcium hydroxide with hydroiodic acid . This compound slowly reacts with oxygen and carbon dioxide in the air, liberating iodine .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound may change over time due to its reactivity with oxygen and carbon dioxide . This could potentially lead to changes in its stability, degradation, and long-term effects on cellular function.

Preparation Methods

Calcium iodide can be synthesized through several methods:

Direct Synthesis: this compound can be prepared by the direct reaction of calcium metal with iodine under heat[ \text{Ca} + \text{I}_2 \rightarrow \text{CaI}_2 ]

Reaction with Hydroiodic Acid: Another method involves treating calcium carbonate, calcium oxide, or calcium hydroxide with hydroiodic acid[ \text{CaCO}_3 + 2\text{HI} \rightarrow \text{CaI}_2 + \text{H}_2\text{O} + \text{CO}_2 ] This reaction yields a hydrated form of this compound

Chemical Reactions Analysis

Calcium iodide undergoes various chemical reactions:

Oxidation: this compound slowly reacts with oxygen and carbon dioxide in the air, liberating iodine and forming calcium carbonate[ 2\text{CaI}_2 + 2\text{CO}_2 + \text{O}_2 \rightarrow 2\text{CaCO}_3 + 2\text{I}_2 ]

Substitution: this compound can react with other compounds to form different products. .

Scientific Research Applications

Calcium iodide has several scientific research applications:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: this compound is used in biological research for its role in iodine supplementation and as a source of calcium.

Medicine: It is used in some antiseptic solutions due to iodine’s disinfectant properties.

Industry: This compound is used in the production of photographic film and as a catalyst in certain industrial processes

Comparison with Similar Compounds

Calcium iodide is similar to other calcium halides, such as calcium chloride, calcium bromide, and calcium fluoride. it has unique properties due to the presence of iodide ions:

Calcium Chloride (CaCl₂): Similar in solubility and deliquescent nature but used more widely as a de-icing agent and in concrete.

Calcium Bromide (CaBr₂): Used in drilling fluids and as a flame retardant.

Calcium Fluoride (CaF₂): Known for its low solubility in water and used in the production of optical components

This compound’s unique applications in photography and as an iodine source in animal feed highlight its distinctiveness among calcium halides.

Customer Q & A

Q1: What is the molecular formula and weight of calcium iodide?

A1: The molecular formula of this compound is CaI2. Its molecular weight is 293.89 g/mol.

Q2: Is there spectroscopic data available for this compound?

A: Yes, studies have investigated the spectral characteristics of this compound crystals. Research indicates that the presence of oxygen and hydrogen-containing impurities can significantly influence the X-ray luminescence, thermo- and photostimulated luminescence of these crystals.

Q3: Is this compound stable under moisture?

A: this compound is known to be highly hygroscopic. This means it readily absorbs moisture from the air.

Q4: Are there any known stable this compound complexes?

A: Yes, researchers have successfully synthesized a chiral this compound complex using a pybox ligand. This complex exhibits stability in the presence of moisture and oxygen.

Q5: Can this compound be used as a catalyst?

A: Yes, this compound has shown promising catalytic properties in various organic reactions. For example, it effectively catalyzes the photooxidative oxylactonization of oxocarboxylic acids using molecular oxygen as the terminal oxidant. It has also been successfully employed in the tandem oxidation/rearrangement of β-ketoesters to tartronic esters with molecular oxygen under visible light irradiation.

Q6: Can this compound catalyze reactions involving carbon dioxide?

A: Research indicates that a catalytic system combining this compound and 18-crown-6 ether efficiently facilitates the addition of carbon dioxide (CO₂) to both terminal and internal epoxides. Another study highlighted that a calcium-based catalytic system, incorporating this compound, a dicyclohexyl-functionalized 18-crown-6 ether, and triphenylphosphane, can effectively synthesize challenging internal and trisubstituted cyclic carbonates from bio-derived epoxides and CO₂ under mild conditions.

Q7: How does this compound interact with biological systems?

A: Research suggests that this compound, when administered orally, demonstrates a distinct interaction with the bronchial system. Studies involving patients with bronchopulmonary diseases revealed that oral administration of this compound led to a higher concentration of iodine in bronchial secretions compared to potassium iodide. This suggests a potential mechanism for its expectorant properties.

Q8: Does this compound impact thyroid activity?

A: Studies on broiler chickens indicate that this compound can modulate thyroid gland activity. The administration of this compound led to significant changes in plasma thyroid hormone (T3, T4) concentrations, suggesting its potential as a modulator of thyroid function in these animals. ,

Q9: How does the structure of this compound relate to its activity?

A: While specific SAR studies on this compound itself are limited in the provided research, the synthesis and study of various calcium complexes offer insights. For instance, modifications to the amidinate ligands in calcium complexes led to diverse structures and reactivity. This highlights the influence of ligand structure on the overall properties and behavior of calcium compounds.

Q10: What are the applications of this compound in scintillators?

A: Double salt iodides, including cesium barium iodide (CBI), cesium this compound (CCI), and barium bromine iodide (BBI), are being explored for their scintillation properties. Their high density and atomic number make them suitable for detecting energetic particles, particularly gamma rays. Further research focuses on optimizing the scintillation properties of metal halides, including potassium this compound (KCaI₃:Eu²⁺), through defect engineering using codoping strategies.

Q11: Is this compound used in any industrial processes?

A: this compound plays a role in a proposed thermochemical process for hydrogen and oxygen production from water. This four-step cycle utilizes reactions involving calcium oxide (CaO) and iodine (I₂), highlighting the potential of this compound in sustainable energy applications.